Cas no 1137830-58-0 (tert-butyl N-(imidazolidin-2-ylidene)carbamate)

• Product Name: tert-butyl N-(imidazolidin-2-ylidene)carbamate
• CAS No: 1137830-58-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• MDL: MFCD20686850
• CID: 2879184
• PubChem ID: 102036146
• Update Time: 2025-05-26

tert-butyl N-(imidazolidin-2-ylidene)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl imidazolidin-2-ylidenecarbamate
• tert-butyl N-(imidazolidin-2-ylidene)carbamate
• Z1262612224
• 1137830-58-0
• EN300-8129552

• MDL： MFCD20686850
• Inchi： 1S/C8H15N3O2/c1-8(2,3)13-7(12)11-6-9-4-5-10-6/h4-5H2,1-3H3,(H2,9,10,11,12)
• InChI Key： RMVWLHAAAGYUMR-UHFFFAOYSA-N
• SMILES： O(C(NC1=NCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.11600
• Monoisotopic Mass: 185.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.72000
• LogP: 1.12790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines

Additional information on tert-butyl N-(imidazolidin-2-ylidene)carbamate

Recent Advances in the Study of tert-Butyl N-(Imidazolidin-2-ylidene)carbamate (CAS: 1137830-58-0)

The compound tert-butyl N-(imidazolidin-2-ylidene)carbamate (CAS: 1137830-58-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activities, and potential therapeutic uses.

Recent literature has explored the synthesis of tert-butyl N-(imidazolidin-2-ylidene)carbamate through novel catalytic methods, emphasizing its role as a versatile intermediate in the preparation of biologically active molecules. Researchers have demonstrated that this compound can be efficiently synthesized using palladium-catalyzed cross-coupling reactions, which offer high yields and excellent selectivity. These advancements have paved the way for its broader application in medicinal chemistry.

In terms of biological activity, studies have identified tert-butyl N-(imidazolidin-2-ylidene)carbamate as a promising scaffold for the development of enzyme inhibitors. Specifically, it has shown inhibitory effects against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its structural similarity to known pharmacophores has prompted investigations into its anticancer properties, with preliminary results indicating activity against certain cancer cell lines.

Further research has also delved into the mechanistic aspects of this compound's biological effects. Molecular docking studies suggest that tert-butyl N-(imidazolidin-2-ylidene)carbamate interacts with specific binding sites on target proteins, thereby modulating their activity. These findings provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

In conclusion, the compound tert-butyl N-(imidazolidin-2-ylidene)carbamate (CAS: 1137830-58-0) represents a promising area of research in chemical biology and medicinal chemistry. Its versatile synthesis, coupled with its notable biological activities, positions it as a valuable candidate for further drug development efforts. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant advancements in the field.